Cas no 13656-41-2 (Benzoyl fluoride,2,6-difluoro-)

• Product Name: Benzoyl fluoride,2,6-difluoro-
• CAS No: 13656-41-2
• MF: C₇H₃F₃O
• MW: 160.093332529068
• CID: 119820
• PubChem ID: 21731163
• Update Time: 2025-04-18

Benzoyl fluoride,2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,2,6-difluoro-
• 2,6-difluorobenzoyl fluoride
• Benzoyl fluoride, 2,6-difluoro- (8CI,9CI)
• VCOZBIRNAKCGEP-UHFFFAOYSA-N
• 13656-41-2
• DTXSID30617549
• SCHEMBL9652936

• Inchi： 1S/C7H3F3O/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H
• InChI Key： VCOZBIRNAKCGEP-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(=O)F)F

Computed Properties

• Exact Mass: 160.01359920g/mol
• Monoisotopic Mass: 160.01359920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives